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Compound of Interest

Compound Name: SU6656

cat. No.: B1683782

SU6656: Application Notes for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, handling, and
experimental use of SU6656, a potent and selective inhibitor of the Src family of tyrosine
kinases.

Product Information

SU6656 is a small molecule inhibitor that selectively targets Src family kinases, including Src,
Yes, Lyn, and Fyn, with high affinity.[1][2][3] It is a valuable tool for investigating the roles of
these kinases in various signaling pathways and cellular processes.

Solubility

The solubility of SU6656 in various common laboratory solvents is summarized in the table
below. It is highly soluble in dimethyl sulfoxide (DMSO) but has poor solubility in aqueous
solutions and ethanol.
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Maximum Concentration Maximum Concentration
Solvent
(mg/mL) (mM)
DMSO 37.15-74 100 - 199.21
Water Insoluble Insoluble
Ethanol Insoluble Insoluble

Data sourced from multiple suppliers and may vary slightly between batches.[1][2][4] It is
recommended to use fresh, anhydrous DMSO for preparing stock solutions as moisture can
reduce solubility.[1]

Signaling Pathway

SU6656 exerts its effects by competitively inhibiting the ATP-binding site of Src family kinases.
[2] This inhibition blocks the downstream signaling cascades that regulate cell proliferation,
survival, migration, and angiogenesis. The diagram below illustrates the key components of the
signaling pathway affected by SU6656.
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Caption: SU6656 inhibits Src family kinases, blocking downstream signaling.

Experimental Protocols
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Preparation of Stock Solutions

Materials:

e SU6656 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

Procedure:

o Allow the SU6656 vial to equilibrate to room temperature before opening.

e To prepare a 100 mM stock solution, add the appropriate volume of DMSO to the vial
containing SU6656 (e.g., for 1 mg of SU6656 with a molecular weight of 371.45, add 26.92
puL of DMSO).

» Vortex or sonicate the solution for several minutes to ensure the compound is fully dissolved.
[5] Gentle warming to 37°C can also aid in dissolution.[5]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[3]

General Workflow for Cell-Based Assays

The following diagram outlines a typical workflow for utilizing SU6656 in cell-based
experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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